1-(6-cyclopropylpyridazin-3-yl)-N-[(furan-2-yl)methyl]piperidine-3-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyridazin-3-yl)-N-(furan-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H22N4O2/c23-18(19-11-15-4-2-10-24-15)14-3-1-9-22(12-14)17-8-7-16(20-21-17)13-5-6-13/h2,4,7-8,10,13-14H,1,3,5-6,9,11-12H2,(H,19,23)
• InChI Key: BVDBCAXWSOFIIU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3CC3)C(=O)NCC4=CC=CO4
• Molecular Formula: C18H22N4O2
• Molecular Weight: 326.4 g/mol
• CAS No.: 2097919-62-3

Description

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several functional groups. It includes a cyclopropyl group, a pyridazine ring, a furan ring, and a piperidine ring.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 326.4. Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the sources I found.

Scientific Research Applications

Research Applications in Drug Development

CGRP Receptor Inhibitors : Compounds with related structural motifs have been developed as potent calcitonin gene-related peptide (CGRP) receptor antagonists. These compounds are significant in the context of treating migraine and other conditions associated with CGRP. An example includes the development of a convergent, stereoselective, and economical synthesis for such inhibitors, demonstrating their potential in large-scale drug manufacturing (Cann et al., 2012).

PET Imaging Agents : Derivatives containing furan-2-carboxamide have been explored as positron emission tomography (PET) radiotracers, specifically targeting the macrophage colony-stimulating factor 1 receptor (CSF1R) for imaging of reactive microglia and neuroinflammation in vivo. This application is crucial for understanding neuroinflammatory contributions to neuropsychiatric disorders and monitoring immunotherapy effects (Horti et al., 2019).

Therapeutic Applications

Antidepressant and Antianxiety Activities : Novel derivatives incorporating furan-2-yl groups have been synthesized and evaluated for antidepressant and antianxiety activities. Such compounds highlight the therapeutic potential of structurally related chemicals in treating mood disorders (Kumar et al., 2017).

Neuroinflammation and Neurodegenerative Diseases : Furan-2-carboxamide derivatives have been utilized in developing PET imaging agents for neuroinflammation, targeting CSF1R. These agents can significantly contribute to diagnosing and understanding the progression of neurodegenerative diseases such as Alzheimer’s disease, providing a noninvasive method to monitor disease progression and response to therapies (Lee et al., 2022).

Future Directions

Given the complexity of this compound and the presence of several functional groups often found in biologically active compounds, it could be of interest for further study in the field of medicinal chemistry.